2-(Allyloxy)phenol

Specification

• CAS No.: 1126-20-1
• Molecular Formula: C9H10O2
• Molecular Weight: 150.17 g/mol
• IUPAC Name: 2-prop-2-enoxyphenol
• Standard InChI: InChI=1S/C9H10O2/c1-2-7-11-9-6-4-3-5-8(9)10/h2-6,10H,1,7H2
• Standard InChI Key: FNEJKCGACRPXBT-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC=C1O
• Canonical SMILES: C=CCOC1=CC=CC=C1O

Introduction

Physical and Chemical Properties

Basic Identification

2-(Allyloxy)phenol has multiple synonyms in chemical literature, reflecting its structure and applications. The compound is identified through several key parameters as outlined in Table 1.

Parameter	Value
CAS Number	1126-20-1
Molecular Formula	C₉H₁₀O₂
Molecular Weight	150.17 g/mol
Synonyms	o-(allyloxy)phenol; 2-prop-2-enoxyphenol; 2-(2-Propenyloxy)phenol; Phenol, 2-(2-propenyloxy)-; Allyl(o-hydroxyphenyl) ether
MDL Number	MFCD00072617

Table 1: Basic identification parameters of 2-(Allyloxy)phenol

Physical Properties

2-(Allyloxy)phenol exhibits distinct physical characteristics that influence its handling, storage, and applications. The compound appears as a pale yellow oil under standard conditions. Table 2 summarizes the key physical properties of this compound.

Property	Value	Conditions
Physical State	Pale Yellow Oil	Room temperature
Density	1.091 g/cm³	15°C
Solubility	Soluble	Dichloromethane
Storage Conditions	Under inert gas (nitrogen or argon)	2-8°C
Predicted pKa	9.72 ± 0.35	-

Table 2: Physical properties of 2-(Allyloxy)phenol

Chemical Structure and Characteristics

The chemical structure of 2-(Allyloxy)phenol features a phenol ring with an allyloxy group (-OCH₂CH=CH₂) at the ortho position relative to the hydroxyl group. This arrangement creates interesting electronic effects within the molecule and contributes to its reactivity patterns. The presence of both electron-donating (hydroxyl and allyloxy) groups on the aromatic ring influences the electron density distribution, which can be significant for its biological activities and chemical transformations.

Synthesis and Related Reactions

Synthetic Routes

While the search results don't provide specific synthetic routes for 2-(Allyloxy)phenol, insights can be gained from related compounds. One potential route would involve the allylation of 2-hydroxyphenol (catechol) under appropriate conditions to selectively functionalize one hydroxyl group.

Claisen Rearrangement Relevance

The Claisen rearrangement represents a significant reaction involving allyl phenyl ethers, which is relevant to compounds like 2-(Allyloxy)phenol. This-sigmatropic rearrangement can convert allyl phenyl ethers to ortho-allylphenols. Research has shown that this rearrangement can be induced by heat, acid, and air-water interfacial effects.

Recent studies have demonstrated that the combination of acid and interfacial effects in "on-droplet" experiments can accelerate the Claisen rearrangement by more than tenfold. During this process, a ketone intermediate (6-allylcyclohexa-2,4-dien-1-one) forms before yielding the final 2-allylphenol product. This intermediate has been successfully captured and characterized using droplet imbibition mass spectrometry techniques.

The rearrangement dynamics can provide valuable insights into the potential reactivity of 2-(Allyloxy)phenol, which could undergo similar transformations under appropriate conditions.

Applications and Biological Activity

Antimicrobial Properties

2-(Allyloxy)phenol, isolated from marine actinobacterium, has demonstrated significant biological activities. The compound exhibits strong antioxidant properties, making it potentially valuable in applications requiring protection against oxidative stress.

More notably, research has shown that 2-(Allyloxy)phenol possesses inhibitory effects against certain bacteria and fungi. These antimicrobial effects are observed at concentrations ranging from 0.2 to 1.75 mg/mL, suggesting potential applications in antimicrobial treatments or preservatives.

Parameter	Classification/Statement
GHS Symbol	GHS07
Signal Word	Warning
Hazard Statements	H315-H319-H335 (Causes skin irritation; Causes serious eye irritation; May cause respiratory irritation)
Precautionary Statements	P261-P305+P351+P338 (Avoid breathing dust/fume/gas/mist/vapors/spray; IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing)
HS Code	2909500090

Table 3: Safety classification of 2-(Allyloxy)phenol

Structure-Activity Relationships

Understanding structure-activity relationships is crucial for predicting the biological activity of chemical compounds. Research on related compounds suggests that the electronic distribution within the aromatic ring significantly influences antimicrobial activity. For instance, studies on 2-allylphenol derivatives have shown that activity against organisms like Phytophthora cinnamomi is strongly enhanced in molecules where nitro and hydroxyl groups adopt a para configuration.

This finding suggests that the positioning of substituents and their electronic effects on the aromatic ring are critical determinants of biological activity. For 2-(Allyloxy)phenol, the ortho arrangement of the allyloxy and hydroxyl groups creates a specific electronic environment that likely contributes to its observed antimicrobial properties.

Analytical Characterization

While specific analytical data for 2-(Allyloxy)phenol is limited in the search results, standard methods for characterizing similar compounds would include:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural confirmation and purity assessment

• Infrared (IR) Spectroscopy: For identification of functional groups

• Mass Spectrometry (MS): For molecular weight confirmation and fragmentation pattern analysis

• High-Performance Liquid Chromatography (HPLC): For purity determination and separation